![molecular formula C14H20N2O2 B294854 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide](/img/structure/B294854.png)
2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide, also known as PEA, is a chemical compound that has been extensively studied for its potential therapeutic applications. PEA is a member of the family of N-acylethanolamines, which are endogenous lipid signaling molecules that play a critical role in various physiological processes. In recent years, PEA has gained attention for its potential anti-inflammatory, analgesic, and neuroprotective effects. In
Mechanism of Action
The exact mechanism of action of 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide is not fully understood. However, it is believed to exert its effects by interacting with the endocannabinoid system and the peroxisome proliferator-activated receptor-alpha (PPAR-α). 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has been shown to increase the levels of endocannabinoids, which are lipid signaling molecules that play a critical role in pain modulation and inflammation. 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide also activates PPAR-α, which is a nuclear receptor that regulates lipid metabolism and inflammation.
Biochemical and Physiological Effects
2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β), in various animal models of inflammation. 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has also been shown to reduce pain and inflammation by inhibiting the activation of glial cells, which are cells that play a critical role in the development of chronic pain. Additionally, 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has been demonstrated to have neuroprotective effects by reducing oxidative stress and inflammation in various animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide in lab experiments is its low toxicity and high bioavailability. 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide is a naturally occurring compound that is well-tolerated by animals and humans. It can be easily administered orally or intraperitoneally, and it has a relatively long half-life. However, one of the limitations of using 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide in lab experiments is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide. One area of research is the development of novel formulations of 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide that can enhance its solubility and bioavailability. Another area of research is the investigation of the potential use of 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide in the treatment of various diseases, including chronic pain, multiple sclerosis, and Parkinson's disease. Additionally, the exact mechanism of action of 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide needs to be further elucidated to fully understand its therapeutic potential.
Synthesis Methods
2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide can be synthesized by reacting 2-phenoxyethanol with N-(1-pyrrolidinyl)ethylamine in the presence of acetic anhydride. The reaction yields 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide as a white crystalline solid, which can be purified by recrystallization from ethanol.
Scientific Research Applications
2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects in various animal models. 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has also been investigated for its potential use in the treatment of various diseases, including chronic pain, multiple sclerosis, and Parkinson's disease.
properties
Molecular Formula |
C14H20N2O2 |
---|---|
Molecular Weight |
248.32 g/mol |
IUPAC Name |
2-phenoxy-N-(2-pyrrolidin-1-ylethyl)acetamide |
InChI |
InChI=1S/C14H20N2O2/c17-14(12-18-13-6-2-1-3-7-13)15-8-11-16-9-4-5-10-16/h1-3,6-7H,4-5,8-12H2,(H,15,17) |
InChI Key |
DJHVCZIPEGSZEW-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)CCNC(=O)COC2=CC=CC=C2 |
Canonical SMILES |
C1CCN(C1)CCNC(=O)COC2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.